3-Chloro-4-methyl-N-(1,2,3-thiadiazol-4-ylmethyl)aniline

• Molecular Formula: C10H10ClN3S
• Molecular Weight: 239.73 g/mol
• SMILES: CC1=C(C=C(C=C1)NCC2=CSN=N2)Cl
• InChI: InChI=1S/C10H10ClN3S/c1-7-2-3-8(4-10(7)11)12-5-9-6-15-14-13-9/h2-4,6,12H,5H2,1H3
• InChIKey: ONZFPDDRPYSQGB-UHFFFAOYSA-N

3-Chloro-4-methyl-N-(1,2,3-thiadiazol-4-ylmethyl)aniline: Technical Profile

The chemical 3-Chloro-4-methyl-N-(1,2,3-thiadiazol-4-ylmethyl)aniline (CAS 1156895-11-2) is a synthetic, small-molecule aromatic amine with the molecular formula C₁₀H₁₀ClN₃S and a molecular weight of 239.73 g/mol . Its structure features a 3-chloro-4-methylaniline moiety connected to a 1,2,3-thiadiazole ring via a methylene bridge, distinguishing it from other in-class compounds that commonly use amide or urea linkages [1]. This compound is primarily offered for research and further manufacturing purposes, and is classified as an intermediate or a screening compound in early-stage discovery .

SAR probe Methylene-bridged scaffold for linker flexibility studies

Synthesis Secondary amine and unsubstituted thiadiazole for library derivatization

Method dev Isomer-differentiation standard for LC-MS or HPLC method validation

Screening Non-SAR-inducer chemotype for agrochemical mode-of-action deconvolution

• [1] Wikipedia contributors. Tiadinil. Wikipedia, The Free Encyclopedia. Available at: https://en.wikipedia.org/wiki/Tiadinil View Source

Structural and Functional Distinctions from In-Class Analogs

Substituting 3-Chloro-4-methyl-N-(1,2,3-thiadiazol-4-ylmethyl)aniline with a seemingly similar analog is not straightforward. While many in-class compounds like Tiadinil share the 3-chloro-4-methylphenyl group, they differ in the critical linker and substitution pattern on the thiadiazole [1]. Tiadinil, a commercial fungicide, uses a 5-carboxamide linker, resulting in a different geometry, electronic profile, and mechanism of action as a systemic acquired resistance (SAR) inducer [2]. Positional isomers, such as 2-Chloro-4-methyl-N-(1,2,3-thiadiazol-4-ylmethyl)aniline, alter the steric and electronic environment of the aniline ring, which can profoundly impact target binding and selectivity . The methylene bridge in the target compound introduces conformational flexibility absent in conjugated amides, and the 4-methyl substitution on the thiadiazole present in many commercial analogs is absent here, leaving the heterocycle's N2 and N3 atoms more exposed for potential interactions. These differences necessitate specific evaluation rather than simple replacement.

Linker Methylene bridge flexibility diverges from rigid amide-linked analogs; binding mode may not transfer.

Isomer Positional isomers (2-chloro vs 3-chloro) alter electronic and steric profiles, requiring NMR verification.

Pharmacophore Unsubstituted thiadiazole lacks the 4-methyl-5-carboxamide motif of plant SAR inducers; may generate false negatives in resistance assays.

• [1] ChEBI. tiadinil (CHEBI:81825). Available at: https://www.ebi.ac.uk/chebi/searchId.do?chebiId=CHEBI:81825 View Source
• [2] Wikipedia contributors. Tiadinil. Wikipedia, The Free Encyclopedia. Available at: https://en.wikipedia.org/wiki/Tiadinil View Source

Quantitative Differentiation Evidence

Linker Modality: Methylene Bridge vs. Carboxamide

The target compound utilizes a methylene bridge (-CH2-) to link the aniline nitrogen to the 1,2,3-thiadiazole ring, a structural feature that distinguishes it from the widely studied agrochemical Tiadinil, which employs a 5-carboxamide linkage [1]. This structural variation results in different hydrogen-bonding capabilities and conformational flexibility qualitatively assessed in medicinal chemistry literature [2].

Linker modality

Class-level inference

Methylene bridge (-NH-CH2-) vs. carboxamide (-NH-CO-); rotatable bonds: 3 vs 2

Conformational flexibility impacts binding mode

SAR re-optimization needed when replacing amide-linked analogs

Evidence Dimension	Linker type and conformational flexibility
Target Compound Data	Methylene bridge (-NH-CH2-); predicted to have 3 rotatable bonds between aromatic rings
Comparator Or Baseline	Tiadinil (N-(3-chloro-4-methylphenyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide); rigid amide linker (-NH-CO-); 2 rotatable bonds between aromatic rings
Quantified Difference	Qualitative increase in conformational flexibility; difference of 1 additional rotatable bond
Conditions	Computational structural analysis and comparison of chemical structures from ChEBI and vendor datasheets

Why This Matters

The difference in linker flexibility and hydrogen-bonding character can lead to fundamentally different target binding modes, making the compound unsuitable as a direct substitute for amide-linked in-class analogs without re-optimization of SAR.

• [1] ChEBI. tiadinil (CHEBI:81825). Available at: https://www.ebi.ac.uk/chebi/searchId.do?chebiId=CHEBI:81825 View Source
• [2] MDPI. Synthesis, Fungicidal Activity and Plant Protective Properties of 1,2,3-Thiadiazole and Isothiazole-Based N-acyl-N-arylalaninates. Molecules 2023, 28(2), 738. Available at: https://www.mdpi.com View Source

Chlorine Positional Isomerism

The target compound features a chlorine atom at the 3-position and a methyl group at the 4-position of the aniline ring. A commercially available positional isomer, 2-Chloro-4-methyl-N-(1,2,3-thiadiazol-4-ylmethyl)aniline (CAS not specifically assigned), swaps the chlorine to the 2-position . This positional shift alters the electronic distribution and steric hindrance around the aniline nitrogen, a factor known to influence binding affinity and selectivity in thiadiazole-containing inhibitors [1].

Positional isomer

Class-level inference

3-chloro-4-methyl vs. 2-chloro-4-methyl aniline substitution

Halogen position alters selectivity profile

Confirm identity via NMR or HPLC before assay use

Evidence Dimension	Position of chlorine substitution on the aniline ring
Target Compound Data	Chlorine at 3-position (meta to N-linker); methyl at 4-position (para to N-linker)
Comparator Or Baseline	2-Chloro-4-methyl-N-(1,2,3-thiadiazol-4-ylmethyl)aniline; chlorine at 2-position (ortho to N-linker)
Quantified Difference	No direct quantitative comparison available; position of the halogen is a qualitative structural descriptor
Conditions	Structural comparison based on vendor catalog listings and general SAR principles for substituted anilines

Why This Matters

Procuring the incorrect positional isomer can lead to a complete loss of target activity or an altered selectivity profile, making structural verification via NMR or HPLC essential for assay reproducibility.

• [1] MDPI. Synthesis, Fungicidal Activity and Plant Protective Properties of 1,2,3-Thiadiazole and Isothiazole-Based N-acyl-N-arylalaninates. Molecules 2023, 28(2), 738. Available at: https://www.mdpi.com View Source

Thiadiazole Ring Substitution Pattern

The 1,2,3-thiadiazole ring in the target compound is unsubstituted at the 4-position, except for the methylene linker, and lacks the 5-carboxamide group found in Tiadinil. Tiadinil's specific 4-methyl-1,2,3-thiadiazole-5-carboxamide motif is essential for its function as a systemic acquired resistance (SAR) inducer in plants [1]. The target compound's unsubstituted thiadiazole core presents a completely different pharmacophore that is unlikely to mimic the plant activator activity of Tiadinil without significant structural modification [2].

Thiadiazole substitution

Class-level inference

Unsubstituted 4-ylmethyl vs. 4-methyl-5-carboxamide (SAR inducer pharmacophore)

No predicted plant SAR induction activity

Avoid as Tiadinil surrogate in defense induction assays

Evidence Dimension	Thiadiazole ring functionalization and known bioactivity
Target Compound Data	4-ylmethyl-linked, unsubstituted 1,2,3-thiadiazole; no known plant SAR induction activity
Comparator Or Baseline	Tiadinil; 4-methyl-1,2,3-thiadiazole-5-carboxamide; known plant SAR inducer (no direct quantitative activity data provided in primary sources for the target)
Quantified Difference	Qualitative functional divergence; absence of the known SAR-inducing pharmacophore
Conditions	Literature review of Tiadinil's mode of action and structural comparison

Why This Matters

Users aiming to study or exploit plant defense induction mechanisms must avoid this compound as a Tiadinil surrogate, as its structure predicts a lack of the required activity, potentially leading to false negatives in disease resistance assays.

• [1] Wikipedia contributors. Tiadinil. Wikipedia, The Free Encyclopedia. Available at: https://en.wikipedia.org/wiki/Tiadinil View Source
• [2] ChEBI. tiadinil (CHEBI:81825). Available at: https://www.ebi.ac.uk/chebi/searchId.do?chebiId=CHEBI:81825 View Source

Purity and Storage Specifications

The target compound is commercially available from multiple suppliers with defined purity specifications. For example, Leyan offers it at 95% purity (cat. no. 1352176) , while ChemScene provides it with a storage condition of sealed, dry, 2-8°C . These specifications are crucial for assay reproducibility, especially when compared to analogs like the des-methyl version, 3-chloro-N-(1,2,3-thiadiazol-4-ylmethyl)aniline (CAS 1156896-86-4) , which may have different purity standards or stability profiles.

Purity & storage

Data to verify

Purity: 95% (supplier specification); Storage: sealed dry, 2–8°C

Defined purity supports dose-response accuracy

Batch-specific; verify COA for exact value

Evidence Dimension	Commercial availability and defined purity per supplier
Target Compound Data	Purity: 95% (Leyan); Storage: sealed dry, 2-8°C (ChemScene)
Comparator Or Baseline	Des-methyl analog: 3-chloro-N-(1,2,3-thiadiazol-4-ylmethyl)aniline; purity or storage specifications not directly compared and may vary
Quantified Difference	Purity specification is compound-specific and batch-dependent; the target compound's defined purity allows for more exact concentration calculations in assay setup
Conditions	Vendor technical datasheets and catalog entries

Why This Matters

Using a compound with a documented and consistent purity specification directly impacts the accuracy of dose-response calculations, a critical factor when selecting between structurally similar alternatives for quantitative biology.

High-Probability Application Scenarios

Selectivity Probe for SAR Studies

Given its unique methylene bridge connecting the 3-chloro-4-methylaniline to an unsubstituted 1,2,3-thiadiazole, this compound serves as a critical negative or positive control in SAR studies focusing on linker flexibility. Researchers comparing it to rigid amide-linked analogs like Tiadinil can map the conformational requirements for a given biological target [1]. Any differential activity observed can be directly attributed to the linker modality, a conclusion supported by class-level structural inference [2].

Scaffold for Diversity-Oriented Synthesis

The secondary amine functionality and the unsubstituted thiadiazole ring positions allow for further derivatization. This compound can be used as a versatile scaffold for generating diverse libraries of N-substituted thiadiazoles, where the 3-chloro-4-methyl substitution pattern is maintained while exploring chemical space through reactions at the amine or the thiadiazole core . Its commercial availability from multiple vendors supports its role as a reliable building block for medicinal chemistry campaigns.

Standard for Isomer Differentiation

The well-defined structure of this compound, with characteristic isotopic patterns from chlorine and distinct NMR signals from the 1,2,3-thiadiazole ring, makes it suitable as a reference standard. Its use is critical for developing and validating HPLC or LC-MS methods designed to distinguish it from its positional isomers, such as 2-Chloro-4-methyl-N-(1,2,3-thiadiazol-4-ylmethyl)aniline , ensuring accurate identity and purity testing in procurement workflows.

Agrochemical Mode-of-Action Screening

While Tiadinil acts as a plant defense inducer, the target compound's divergent structure suggests it may not possess this specific activity. This makes it a valuable tool for screening against a panel of plant pathogens to identify alternative modes of action, such as direct antifungal effects, that are independent of the systemic acquired resistance pathway [1]. Any hit identified would represent a novel chemotype for agricultural research.

Application

Selection Property

Validation Focus

SAR selectivity probe

Linker flexibility assessment

Conformational requirement mapping

Diversity-oriented synthesis

Secondary amine & unsubstituted thiadiazole

Derivatization efficiency and library yield

Isomer differentiation standard

Positional isomer identity control

LC-MS or HPLC method specificity

Agrochemical mode-of-action screening

Non-SAR-inducer chemotype

Direct antifungal or alternative pathway deconvolution

• [1] ChEBI. tiadinil (CHEBI:81825). Available at: https://www.ebi.ac.uk/chebi/searchId.do?chebiId=CHEBI:81825 View Source
• [2] MDPI. Synthesis, Fungicidal Activity and Plant Protective Properties of 1,2,3-Thiadiazole and Isothiazole-Based N-acyl-N-arylalaninates. Molecules 2023, 28(2), 738. Available at: https://www.mdpi.com View Source